N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide

• IUPAC Name: N-[4-[cyclohexyl(methyl)sulfamoyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H23N3O5S/c1-22(17-5-3-2-4-6-17)29(27,28)19-13-9-16(10-14-19)21-20(24)15-7-11-18(12-8-15)23(25)26/h7-14,17H,2-6H2,1H3,(H,21,24)
• InChI Key: GCQGDTISQYHUJE-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide, also known as CHIR-99021, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2008 and has since been used in various studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide is a selective inhibitor of glycogen synthase kinase 3 (GSK-3), which is a key regulator of various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3, N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide promotes the activation of the Wnt signaling pathway, which is involved in the regulation of cell fate determination and tissue homeostasis.
Biochemical and Physiological Effects:
N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to have various biochemical and physiological effects, including the promotion of cell proliferation, differentiation, and survival. It has also been shown to enhance the efficiency of iPSC generation and improve the quality of the resulting cells. Additionally, N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide is its selectivity for GSK-3, which allows for the specific modulation of the Wnt signaling pathway without affecting other cellular processes. Additionally, N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been shown to be stable and easy to use in cell culture experiments. However, one limitation of N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several potential future directions for the use of N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide in scientific research. One area of focus is the development of more efficient and cost-effective methods for the synthesis of N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide and related compounds. Additionally, further investigation is needed to fully understand the mechanism of action of N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide and its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative diseases. Finally, the development of more selective and potent GSK-3 inhibitors may lead to the identification of new therapeutic targets and the development of novel treatments for various diseases.

Scientific Research Applications

N-(4-{[cyclohexyl(methyl)amino]sulfonyl}phenyl)-4-nitrobenzamide has been used extensively in scientific research to investigate its potential therapeutic applications. It has been shown to promote the differentiation of embryonic stem cells into various cell types, including neural and pancreatic cells. It has also been used to induce the reprogramming of somatic cells into induced pluripotent stem cells (iPSCs), which have the potential to differentiate into any cell type in the body.